Cas no 1025719-26-9 (2-(3,5-Diisopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3,5-Diisopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1025719-26-9
• MF: C₁₈H₂₉BO₂
• MW: 288.232665777206
• MDL: MFCD12405517
• CID: 1135628
• PubChem ID: 53429049
• Update Time: 2025-09-24

2-(3,5-Diisopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[3,5-di(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3,5-Diisopropylphenylboronic Acid Pinacol Ester
• 2-(3,5-DIISOPROPYLPHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• FPHIZLUIWBQZFA-UHFFFAOYSA-N
• SY226281
• CS-0176933
• 1,3,2-Dioxaborolane, 2-[3,5-bis(1-methylethyl)phenyl]-4,4,5,5-tetramethyl-
• DTXSID20700030
• MFCD12405517
• CS-12837
• AC1388
• 3,5-DiisopropylphenylboronicAcidPinacolEster
• DB-103520
• AKOS025296321
• 1025719-26-9
• 2-(3,5-Diisopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD12405517
• Inchi： 1S/C18H29BO2/c1-12(2)14-9-15(13(3)4)11-16(10-14)19-20-17(5,6)18(7,8)21-19/h9-13H,1-8H3
• InChI Key： FPHIZLUIWBQZFA-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=C(C(C)C)C=2)C(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 288.2260603g/mol
• Monoisotopic Mass: 288.2260603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5